Cas no 113524-27-9 (4H-Pyrido[2,3-b][1,4]diazepin-4-one,5-[2-(dimethylamino)ethyl]-3,5-dihydro-2-phenyl-)

• Product Name: 4H-Pyrido[2,3-b][1,4]diazepin-4-one,5-[2-(dimethylamino)ethyl]-3,5-dihydro-2-phenyl-
• CAS No: 113524-27-9
• MF: C₁₈H₂₀N₄O
• MW: 308.377603530884
• CID: 186643
• PubChem ID: 3087166
• Update Time: 2025-04-19

4H-Pyrido[2,3-b][1,4]diazepin-4-one,5-[2-(dimethylamino)ethyl]-3,5-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[2,3-b][1,4]diazepin-4-one,5-[2-(dimethylamino)ethyl]-3,5-dihydro-2-phenyl-
• 5-[2-(dimethylamino)ethyl]-2-phenyl-3H-pyrido[2,3-b][1,4]diazepin-4-one
• 5-((Dimetilammino)etil)-2-fenil-3,5-diidro-4H-pirido(2,3-b)(1,4)diazepin-4-one
• 113524-27-9
• 4H-Pyrido(2,3-b)(1,4)diazepin-4-one, 3,5-dihydro-5-(2-(dimethylamino)ethyl)-2-phenyl-
• 3,5-Dihydro-5-(2-(dimethylamino)ethyl)-2-phenyl-4H-pyrido(2,3-b)(1,4)diazepin-4-one
• 5-((Dimetilammino)etil)-2-fenil-3,5-diidro-4H-pirido(2,3-b)(1,4)diazepin-4-one [Italian]
• DTXSID50150448

• Inchi： 1S/C18H20N4O/c1-21(2)11-12-22-17(23)13-16(14-7-4-3-5-8-14)20-15-9-6-10-19-18(15)22/h3-10H,11-13H2,1-2H3
• InChI Key： BNUGMVGXZOFRSH-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)=NC2=CC=CN=C2N1CCN(C)C

Computed Properties

• Exact Mass: 308.1639
• Monoisotopic Mass: 308.163711
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.17
• Boiling Point: 519.9°C at 760 mmHg
• Flash Point: 268.2°C
• Refractive Index: 1.618
• PSA: 48.8